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Compound of Interest

Compound Name:

4-

(Methylsulfonyl)cyclohexanecarbo

xylic acid

CAS No.: 1557624-71-1

Cat. No.: B2900052 Get Quote

Document Control:

Topic: Technical Safety & Handling Profile

Compound: 4-(Methylsulfonyl)cyclohexanecarboxylic acid[1]

CAS Registry Number: 2228864-19-3[1]

Audience: Medicinal Chemists, Process Safety Engineers, and Lab Managers.[1]

Part 1: Executive Technical Summary[1]
4-(Methylsulfonyl)cyclohexanecarboxylic acid is a bifunctional aliphatic building block

characterized by a polar sulfone motif and a reactive carboxylic acid tail.[1] It is primarily

utilized in drug discovery as a scaffold for introducing polarity and metabolic stability into lead

compounds, particularly in the synthesis of enzyme inhibitors (e.g., DGAT1 inhibitors) and

receptor modulators.

Due to its specific functional group arrangement, this compound presents unique solubility and

reactivity profiles that distinguish it from simple cyclohexanecarboxylic acids.[1] This guide
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synthesizes available physicochemical data with structural structure-activity relationship (SAR)

predictions to establish a robust safety protocol.

Chemical Identity & Physicochemical Profile[1][2][3][4]
[5][6]

Property Data / Specification Source/Rationale

CAS Number 2228864-19-3 Chemical Abstract Service

Molecular Formula C₈H₁₄O₄S Calculated

Molecular Weight 206.26 g/mol Calculated

Appearance White to off-white solid powder Analogous to sulfonyl-acids

Predicted pKa ~4.6 – 4.9 (Carboxylic acid)
Analog:

Cyclohexanecarboxylic acid [1]

Solubility
DMSO, Methanol, DMF, Basic

Aqueous Media
Polar sulfone + Acid group

Insolubility
Hexanes, Heptane, pure Water

(pH < 4)

Lipophilic backbone vs. H-

bonding

Part 2: Hazard Identification & Risk Assessment[8]
GHS Classification (Predicted): Based on the functional groups (Carboxylic Acid + Sulfone) and

structural analogs (e.g., trans-4-methylcyclohexanecarboxylic acid), the following GHS

classifications are assigned as a prudent precautionary baseline.

Core Hazards[1][8]
Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory

irritation.[1]
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Toxicological Insights (SAR Analysis)
Acidic Moiety: The carboxylic acid group is the primary driver for local irritation.[1] Direct

contact with mucous membranes will cause immediate discomfort and potential tissue

damage if not neutralized.[1]

Sulfone Stability: The methylsulfonyl group is generally metabolically stable and less reactive

than sulfoxides or sulfides.[1] It contributes to the compound's high polarity but does not

typically introduce acute systemic toxicity (e.g., unlike sulfonyl chlorides).

Sensitization: No specific data exists; however, standard precautions for novel

pharmaceutical intermediates assume potential for sensitization upon repeated exposure.[1]

Part 3: Safe Handling & Operational Protocols
The "Polar-Acid" Handling Workflow
This protocol is designed to mitigate the specific risks of dust inhalation and contact irritation

associated with fine acidic powders.[1]

Engineering Controls:

Primary: All weighing and transfer operations must be conducted inside a certified Chemical

Fume Hood.[1]

Secondary: Use static-dissipative weighing boats to prevent dust scattering (sulfones can be

static-prone).[1]

Personal Protective Equipment (PPE):

Hands: Nitrile gloves (minimum thickness 0.11 mm).[1] Double gloving recommended during

dissolution in DMSO/DMF due to enhanced permeation of the solvent.[1]

Eyes: Chemical splash goggles.[1]

Body: Lab coat with extended cuffs; closed-toe shoes.

Visualization: Operational Safety Workflow
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The following diagram outlines the decision logic for safe handling from storage to reaction

setup.

Critical Safety Zone (Fume Hood)

Compound Retrieval
(Cold Storage)

Check Container Integrity
& Hygroscopicity

Weighing Station
(Fume Hood Only)

If Intact

Waste Disposal
(Acidic/Organic Stream)

If Compromised
Dissolution

(DMSO/MeOH/DMF)

Add Solvent to Solid

Reaction Setup
(Inert Atmosphere)

Transfer Solution

Post-Workup

Click to download full resolution via product page

Caption: Operational logic for handling 4-(Methylsulfonyl)cyclohexanecarboxylic acid,

emphasizing containment.

Part 4: Emergency Response & First Aid[1]
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In the event of exposure, the bifunctional nature of the molecule (acidic + polar) dictates the

response. The polarity facilitates rapid absorption through mucous membranes, necessitating

immediate dilution.

Exposure Response Matrix
Exposure Route Immediate Action Scientific Rationale

Eye Contact
Rinse immediately with water

for 15+ mins.[1] Lift eyelids.[1]

Acidic solids can cause

corneal opacity; immediate

neutralization by dilution is

critical.[1]

Skin Contact
Wash with soap and water.[1]

Do not use organic solvents.

Solvents like ethanol/DMSO

may increase transdermal

absorption of the sulfone

moiety.[1]

Inhalation

Move to fresh air.[1][2] If

breathing is difficult, give

oxygen.[1]

Fine acidic dust causes

bronchoconstriction; fresh air

stops the irritant load.[1]

Ingestion
Rinse mouth. Do NOT induce

vomiting. Drink water.

Prevents re-exposure of the

esophagus to the acidic

compound.[1]

Visualization: Emergency Decision Tree
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Click to download full resolution via product page
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Caption: Rapid response decision tree for exposure incidents involving acidic pharmaceutical

intermediates.

Part 5: Storage & Stability[2]
Storage Condition: Store at 2-8°C (Refrigerated).

Atmosphere: Inert gas (Nitrogen or Argon) recommended.[1]

Rationale: While sulfones are stable, the carboxylic acid functionality can be hygroscopic.[1]

Moisture absorption can lead to clumping and hydrolysis of downstream activated esters.[1]

Keeping it dry and cool preserves the reagent's stoichiometry for precise coupling reactions.

[1]

Incompatibilities: Strong oxidizing agents, strong bases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: 4-
(Methylsulfonyl)cyclohexanecarboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2900052#4-methylsulfonyl-cyclohexanecarboxylic-
acid-msds-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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